2-[1,1'-Biphenyl]-4-yl-2-oxoethyl 1-(3-chloro-4-fluorophenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C25H19ClFNO4
• Molecular Weight: 451.9 g/mol
• IUPAC Name: [2-oxo-2-(4-phenylphenyl)ethyl] 1-(3-chloro-4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C25H19ClFNO4/c26-21-13-20(10-11-22(21)27)28-14-19(12-24(28)30)25(31)32-15-23(29)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-11,13,19H,12,14-15H2
• InChI Key: GVUJOGKTHNNMIR-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC(=C(C=C2)F)Cl)C(=O)OCC(=O)C3=CC=C(C=C3)C4=CC=CC=C4

Description

2-[1,1'-Biphenyl]-4-yl-2-oxoethyl 1-(3-chloro-4-fluorophenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained significant attention in scientific research. It is a derivative of pyrrolidine and is commonly known as BF-1. This compound has shown promising results in various scientific applications, including medicinal chemistry and drug discovery.

Mechanism of Action

BF-1 exerts its pharmacological effects by inhibiting the activity of various enzymes, including acetylcholinesterase, monoamine oxidase, and histone deacetylase. This inhibition results in the modulation of various cellular processes, including gene expression, neurotransmitter release, and protein synthesis.
Biochemical and Physiological Effects:
BF-1 has been shown to have various biochemical and physiological effects, including the modulation of cell proliferation, apoptosis, and differentiation. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

BF-1 has several advantages for laboratory experiments, including its high potency, selectivity, and low toxicity. However, its complex synthesis process and high cost may limit its use in some laboratory settings.

Future Directions

The potential applications of BF-1 in scientific research are vast. Some potential future directions include the development of new therapeutic agents for the treatment of various diseases, the investigation of its role in epigenetic regulation, and the exploration of its potential as a tool for chemical biology research.
Conclusion:
In conclusion, 2-[1,1'-Biphenyl]-4-yl-2-oxoethyl 1-(3-chloro-4-fluorophenyl)-5-oxo-3-pyrrolidinecarboxylate (BF-1) has shown promising results in various scientific research applications. Its potential as a therapeutic agent and its various biochemical and physiological effects make it a valuable tool in scientific research. Further investigation into its potential applications and mechanisms of action is warranted.

Synthesis Methods

The synthesis of BF-1 involves the reaction between 3-chloro-4-fluorobenzaldehyde and 2-[1,1'-biphenyl]-4-yl-2-oxoacetic acid in the presence of pyrrolidine. This reaction results in the formation of 2-[1,1'-Biphenyl]-4-yl-2-oxoethyl 1-(3-chloro-4-fluorophenyl)-5-oxo-3-pyrrolidinecarboxylate. The synthesis of BF-1 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

BF-1 has shown promising results in various scientific research applications. It has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. BF-1 has also been investigated for its antibacterial and antiviral properties.